Cas no 362596-40-5 (<br>8-oxo-5,6,7,8-tetrahydro-4H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-3-carbon itrile)

<br>8-oxo-5,6,7,8-tetrahydro-4H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-3-carbon itrile structure
362596-40-5 structure
Product Name:<br>8-oxo-5,6,7,8-tetrahydro-4H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-3-carbon itrile
CAS No:362596-40-5
MF:C10H8N4O
MW:200.196721076965
CID:3078805
PubChem ID:736588
Update Time:2025-04-21

<br>8-oxo-5,6,7,8-tetrahydro-4H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-3-carbon itrile Chemical and Physical Properties

Names and Identifiers

    • <br>8-oxo-5,6,7,8-tetrahydro-4H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-3-carbon itrile
    • CS-0271483
    • 2-oxo-1,8,12-triazatricyclo[7.3.0.0,3,7]dodeca-3(7),9,11-triene-10-carbonitrile
    • 2-oxo-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),8,10-triene-10-carbonitrile
    • MLS000715988
    • 8-oxo-5,6,7,8-tetrahydro-4H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • BAS 05427704
    • 8-OXO-5,6,7,8-TETRAHYDRO-4H-CYCLOPENTA[D]PYRAZOLO[1,5-A]PYRIMIDIN-3-YL CYANIDE
    • HMS2641B11
    • STL025599
    • CHEMBL1458126
    • SCHEMBL16077834
    • AK-968/36800043
    • 362596-40-5
    • AKOS000552534
    • 8-hydroxy-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • EN300-1129573
    • Oprea1_832226
    • STK604733
    • AKOS005540807
    • SR-01000322898
    • SR-01000322898-1
    • CCG-114970
    • SMR000277505
    • Inchi: 1S/C10H8N4O/c11-4-6-5-12-14-9(6)13-8-3-1-2-7(8)10(14)15/h5,12H,1-3H2
    • InChI Key: FBZSFHDZYAUOSJ-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(CCC2)N=C2C(C#N)=CNN12

Computed Properties

  • Exact Mass: 200.06981089Da
  • Monoisotopic Mass: 200.06981089Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 68.5Ų

<br>8-oxo-5,6,7,8-tetrahydro-4H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-3-carbon itrile Related Literature

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